Cas no 203340-07-2 (1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-)
203340-07-2 structure
Product Name:1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-
CAS No:203340-07-2
MF:C7H4ClN5O2
MW:225.591958999634
CID:1396729
Update Time:2024-08-15
1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-
- 2H-Tetrazole, 5-(4-chloro-3-nitrophenyl)-
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- Inchi: 1S/C7H4ClN5O2/c8-5-2-1-4(3-6(5)13(14)15)7-9-11-12-10-7/h1-3H,(H,9,10,11,12)
- InChI Key: DFOJWEZPWFILMC-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=C(Cl)C([N+]([O-])=O)=C2)N=NN1
Computed Properties
- Exact Mass: 225.00552
Experimental Properties
- Density: 1.652±0.06 g/cm3(Predicted)
- Boiling Point: 443.3±55.0 °C(Predicted)
- PSA: 97.6
- pka: 3.13±0.10(Predicted)
1H-Tetrazole, 5-(4-chloro-3-nitrophenyl)- Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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